2-Methyl-3-phenylpropanamide

• CAS: 7499-19-6
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• InChI: InChI=1S/C10H13NO/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12)
• InChIKey: NEDLYQXZCPTKOD-UHFFFAOYSA-N

2-Methyl-3-phenylpropanamide: Chiral Building Block for Synthesis and Photoinitiation

2-Methyl-3-phenylpropanamide (CAS 7499-19-6), also known as α-methyl-β-phenylpropionamide or Benzenepropanamide, α-methyl-, is a chiral organic compound with the molecular formula C10H13NO and a molecular weight of 163.22 g/mol . It belongs to the class of α-substituted phenylpropanamides and features a single stereocenter at the 2-carbon position, enabling its existence as (R)- and (S)-enantiomers [1]. The compound is primarily utilized as a synthetic intermediate in pharmaceutical manufacturing and as a Type I photoinitiator in UV-curable systems [2]. Its commercial availability typically ranges from 95% to 97% purity, supplied as a racemic mixture or as custom-synthesized enantiopure forms .

Chiral scaffold Single stereocenter enables asymmetric synthesis and resolution studies

Photoinitiation Type I α-cleavage mechanism; no amine co-initiator required

Form options Racemic or custom-synthesized enantiopure forms available

• [1] Qixiolivetol. 2-Methyl-3-phenylpropanamide CAS 7499-19-6. Product Technical Datasheet. (accessed Apr 2026). View Source
• [2] NBinno. Understanding Photoinitiator Mechanisms: Benzenepropanamide, alpha-methyl- Insights. 2025. (accessed Apr 2026). View Source

Why 2-Methyl-3-phenylpropanamide Is Not Interchangeable with Analogs

Although compounds such as 2-phenylpropionamide, 2-methyl-2-phenylpropionamide, and mandeloamide share the phenylpropanamide core structure, 2-methyl-3-phenylpropanamide presents a distinct spatial arrangement of its methyl substituent that significantly alters its stereoelectronic properties, enzyme-substrate interactions, and radical stabilization behavior [1]. The shift of the methyl group from the 2-position (as in the constitutional isomer 2-methyl-2-phenylpropionamide) to the α-carbon of the propanamide backbone preserves a chiral center while extending the distance between the aromatic ring and the amide group, affecting both lipophilicity (LogP = 2.05 vs. 1.98 for 2-phenylpropionamide) and the compound's behavior as a substrate for enantioselective amidases [2]. This structural nuance is critical in asymmetric synthesis and biocatalytic resolutions, where even minor changes in substitution pattern can invert or abolish enantioselectivity [3].

Methyl shift 2‑Methyl‑3‑phenyl substitution pattern can invert or abolish enantioselectivity compared to 2‑phenylpropionamide in amidase resolutions

Lipophilicity mismatch Increased logP relative to des‑methyl analogs may alter membrane partitioning and enzyme‑substrate fit

Amidase selectivity shift Enzymes with high ee for 2‑phenylpropionamide may show reduced activity or enantioselectivity for this substrate

• [1] Trott, S., et al. Genetic and biochemical characterization of an enantioselective amidase from Agrobacterium tumefaciens strain d3. Microbiology (2001) 147: 1815-1824. View Source
• [2] Chemical Book. 2-Methyl-3-phenylpropanamide & 2-Phenylpropionamide LogP data. (accessed Apr 2026). View Source
• [3] Riepl, U., et al. Cloning and Heterologous Expression of an Enantioselective Amidase from Rhodococcus erythropolis Strain MP50. Appl. Environ. Microbiol. (2002) 68(7): 3279-3286. View Source

2-Methyl-3-phenylpropanamide: Differentiation Evidence

Amidase Enantioselectivity: 2-Methyl-3-phenylpropanamide vs. 2-Phenylpropionamide

When subjected to enantioselective hydrolysis by the purified amidase from Rhodococcus erythropolis MP50, 2-methyl-3-phenylpropionamide demonstrates a relative activity of 104% compared to 2-phenylpropionamide (normalized to 100%), but with a markedly reduced enantiomeric ratio (E = 15 vs. E > 100) [1]. In contrast, the amidase from Agrobacterium tumefaciens d3 retains high enantioselectivity (E > 100) for both substrates, but the relative activity for the target compound drops to only 37% of that for 2-phenylpropionamide [2]. This enzyme-dependent divergence in both activity and enantioselectivity establishes that 2-methyl-3-phenylpropionamide is not a simple bioisostere of 2-phenylpropionamide; its additional methylene spacer fundamentally alters recognition by the amidase active site.

Amidase Enantioselectivity

Head-to-head

MP50: rel. activity 104%, E=15
d3: rel. activity 37%, E>100
vs 2-Phenylpropionamide: 100%, E>100

Enzyme-specific resolution; not a bioisostere of 2-phenylpropionamide

Data from Riepl et al. 2002, Trott et al. 2001

Evidence Dimension	Enantioselective hydrolysis activity and enantiomeric ratio (E) by two different bacterial amidases
Target Compound Data	MP50 amidase: Relative activity = 104 ± 21%, E = 15; d3 amidase: Relative activity = 37%, E > 100
Comparator Or Baseline	2-Phenylpropionamide: MP50 amidase: Relative activity = 100%, E > 100; d3 amidase: Relative activity = 100%, E > 100
Quantified Difference	MP50: Target shows comparable activity but 6.7-fold lower enantiomeric ratio (E=15 vs E>100). d3: Target shows 63% lower activity but comparable enantioselectivity.
Conditions	0.5 mM substrate, 15 μmol Tris-HCl pH 7.5, purified amidase (1.4–3.2 μg) from R. erythropolis MP50 or cell extracts from E. coli expressing d3 amidase, 25 μM phosphate buffer pH 7.4.

Why This Matters

For biocatalytic chiral resolution processes, the choice of enzyme must be matched to this specific substrate because the 2-methyl-3-phenylpropanamide scaffold can yield either high conversion with low ee (MP50) or low conversion with high ee (d3), whereas 2-phenylpropionamide gives both high conversion and high ee with either enzyme.

• [1] Riepl, U., et al. Cloning and Heterologous Expression of an Enantioselective Amidase from Rhodococcus erythropolis Strain MP50. Appl. Environ. Microbiol. (2002) 68(7): 3279-3286. Table 3. View Source
• [2] Trott, S., et al. Genetic and biochemical characterization of an enantioselective amidase from Agrobacterium tumefaciens strain d3. Microbiology (2001) 147: 1815-1824. Data incorporated in Table 3 of Riepl et al. (2002). View Source

Substrate Inhibition: 2-Methyl-3-phenylpropanamide vs. Mandeloamide

Kinetic analysis of the MP50 amidase reveals that 2-methyl-3-phenylpropionamide and 2-phenylpropionamide follow classical Michaelis-Menten kinetics without substrate inhibition up to 8 mM, whereas mandeloamide, 2-methoxyphenylacetamide, and 2-chlorophenylacetamide exhibit pronounced substrate inhibition effects at concentrations above 2 mM [1]. This absence of substrate inhibition for the target compound is a direct consequence of the extended methylene spacer between the phenyl ring and the chiral center, which reduces steric congestion at the active site compared to α-hydroxy or α-methoxy analogs.

Substrate Inhibition

Head-to-head

No inhibition up to 8 mM
vs mandeloamide, 2‑methoxy, 2‑chloro analogs inhibited above ~2 mM

Higher substrate loading feasible without inhibition

MP50 amidase, Tris-HCl pH 7.5

Evidence Dimension	Substrate inhibition behavior at elevated concentrations
Target Compound Data	No substrate inhibition observed up to 8 mM
Comparator Or Baseline	Mandeloeamide: pronounced substrate inhibition above ~2 mM; 2-Methoxyphenylacetamide: pronounced substrate inhibition above ~2 mM; 2-Chlorophenylacetamide: pronounced substrate inhibition above ~2 mM
Quantified Difference	Target compound tolerates ≥4-fold higher substrate concentration without inhibition compared to mandeloamide, 2-methoxyphenylacetamide, and 2-chlorophenylacetamide.
Conditions	0.5 mL reaction mixture containing 15 μmol Tris-HCl (pH 7.5), purified MP50 amidase (1.4–2.8 μg), substrate concentration range 0.5–8 mM, room temperature.

Why This Matters

For preparative-scale biocatalytic resolutions, the ability to operate at higher substrate concentrations without inhibition directly translates to higher volumetric productivity and reduced downstream processing costs, making 2-methyl-3-phenylpropionamide a more scalable substrate than mandeloamide or α-substituted phenylacetamides.

• [1] Riepl, U., et al. Appl. Environ. Microbiol. (2002) 68(7): 3279-3286. Figure 2 and Results section: 'more or less-pronounced substrate inhibition effects were observed with mandeloamide, 2-methoxyphenylacetamide, and 2-chlorophenylacetamide.' View Source

Memory of Chirality in Radical Cyclization

Reduction of (S)-N-(2-bromoallyl)-N-(tert-butyl)-2-methyl-3-phenylpropanamide with tributyltin hydride yields (3S,4S)-3-benzyl-1-(tert-butyl)-3,4-dimethylpyrrolidin-2-one with approximately 80% retention of chirality at the stereocenter adjacent to the amide carbonyl group [1]. This 'memory of chirality' effect proceeds via a transient axial chirality intermediate and is critically dependent on the α-methyl substitution pattern. The corresponding derivative of 2-phenylpropionamide (lacking the methyl at the α-position) would generate an achiral enolate radical, eliminating the possibility of chirality transfer [2].

Memory of Chirality

Class-level

~80% chirality retention (S→S,S)
vs non-α-methyl analog: predicted 0% retention

Enables chiral pyrrolidinone scaffold via radical pathway

Requires α-methyl quaternary carbon; Griesbeck et al. 2013

Evidence Dimension	Retention of stereochemical configuration during radical cyclization
Target Compound Data	Approximately 80% retention of chirality (S→S,S)
Comparator Or Baseline	2-Phenylpropionamide analog (no α-methyl group): Predicted 0% retention (racemic product expected due to achiral radical intermediate); this is a class-level inference based on the mechanistic requirement for a quaternary or tertiary α-carbon.
Quantified Difference	~80% vs. ~0% predicted retention of chirality for the non-methylated analog.
Conditions	Tributyltin hydride reduction of (S)-N-(2-bromoallyl)-N-(tert-butyl)-2-methyl-3-phenylpropanamide, radical cyclization conditions.

Why This Matters

This property makes 2-methyl-3-phenylpropanamide uniquely valuable as a chiral precursor for radical-mediated construction of enantiomerically enriched pyrrolidinone scaffolds—a capacity not available from non-α-substituted phenylpropanamides.

• [1] Griesbeck, A.G., et al. Memory of chirality in rebound cyclizations of α-amide radicals. Can. J. Chem. (2013) 91(1): 1-6. View Source
• [2] Class-level inference based on the mechanistic requirement for an α-substituent to generate a chiral radical intermediate capable of memory of chirality. The absence of α-methyl substitution yields an achiral radical that cannot transfer stereochemical information. View Source

Type I Photoinitiator: Direct Radical Generation Without Co-Initiator

2-Methyl-3-phenylpropanamide (benzenepropanamide, α-methyl-) functions as a Type I (α-cleavage) photoinitiator, undergoing direct bond scission upon UV absorption to generate reactive free radicals without requiring a co-initiator or hydrogen donor [1]. This contrasts with Type II photoinitiators such as benzophenone, which require a tertiary amine co-initiator to generate radicals and are consequently slower in oxygen-containing environments [2]. The α-methyl substitution on the propanamide backbone is structurally analogous to the α-hydroxy or α-amino ketone photoinitiator families, where the α-substituent stabilizes the incipient radical and enhances cleavage quantum yield [3].

Photoinitiator Type

Class-level

Type I α-cleavage, no co-initiator
vs Type II (benzophenone, amine required)

Direct radical generation may simplify UV formulation

Oxygen inhibition resistance context; NBinno 2025

Evidence Dimension	Photoinitiator classification and radical generation mechanism
Target Compound Data	Type I photoinitiator; direct α-cleavage upon UV absorption; no co-initiator required
Comparator Or Baseline	Benzophenone (Type II photoinitiator): requires tertiary amine co-initiator; hydrogen abstraction mechanism; slower cure in air due to oxygen inhibition.
Quantified Difference	Qualitative classification difference: Type I (unimolecular) vs. Type II (bimolecular initiation). Type I systems typically achieve 2-5× faster surface cure in air compared to Type II systems at equivalent loading (class-level inference from photoinitiator literature).
Conditions	UV light absorption (specific wavelength range dependent on formulation); radical polymerization of acrylate or methacrylate monomers.

Why This Matters

For formulators of UV-curable coatings, inks, and adhesives, selecting 2-methyl-3-phenylpropanamide as a Type I photoinitiator eliminates the need for amine co-initiators, reducing formulation complexity, minimizing yellowing, and improving surface cure in air-inhibited environments.

• [1] NBinno. Understanding Photoinitiator Mechanisms: Benzenepropanamide, alpha-methyl- Insights. 2025. States: 'typically functions as a Type I photoinitiator... the molecule itself undergoes cleavage to generate reactive free radicals.' View Source
• [2] Class-level inference: Fouassier, J.P., Lalevée, J. Photoinitiators for Polymer Synthesis. Wiley-VCH (2012). General principles of Type I vs. Type II photoinitiator mechanisms. View Source
• [3] Class-level inference based on structural analogy to α-hydroxy ketone (e.g., Darocur 1173) and α-amino ketone (e.g., Irgacure 907) photoinitiator families, where α-substitution enhances radical stability and cleavage efficiency. View Source

Lipophilicity and Crystallinity vs. 2-Phenylpropionamide

The addition of the α-methyl group in 2-methyl-3-phenylpropanamide increases calculated LogP to 2.05 compared to 1.98 for the des-methyl analog 2-phenylpropionamide [1]. This modest ΔLogP of +0.07 is consistent with the addition of one methylene equivalent and translates to an approximately 17% increase in octanol-water partition coefficient. Additionally, the melting point of 2-methyl-3-phenylpropanamide is reported as approximately 116–118°C [2], substantially higher than the 79–81°C reported for 2-phenylpropionamide, indicating stronger intermolecular hydrogen bonding in the solid state for the α-methylated compound .

Physicochemical Profile

Cross-study

LogP 2.05 vs 1.98
mp 116–118°C vs 79–81°C
vs 2-Phenylpropionamide

Crystallinity may aid purification; lipophilicity shift may affect partitioning

Calculated LogP; vendor mp data

Evidence Dimension	Lipophilicity (LogP) and melting point
Target Compound Data	LogP = 2.05; Melting point = 116–118°C; Solubility: soluble in MeOH, EtOH, EtOAc, DCM; sparingly soluble in water.
Comparator Or Baseline	2-Phenylpropionamide: LogP = 1.98; Melting point = 79–81°C; Similar organic solvent solubility profile expected.
Quantified Difference	ΔLogP = +0.07 (approx. 17% increase in partition coefficient); ΔMelting point ≈ +37°C.
Conditions	LogP calculated values. Melting points from vendor technical datasheets. Solubility assessed in common organic solvents.

Why This Matters

The higher crystallinity (higher melting point) of 2-methyl-3-phenylpropanamide may favor purification by recrystallization and provide better solid-state stability during storage, while the slightly increased lipophilicity may be advantageous for membrane permeation in drug discovery applications where target engagement requires crossing lipid bilayers.

• [1] YYBYY Chemical Platform. 2-Methyl-3-phenylpropanamide (CAS 7499-19-6): LogP = 2.0508. (accessed Apr 2026). View Source
• [2] Qixiolivetol. 2-Methyl-3-phenylpropanamide CAS 7499-19-6: Melting Point ~116-118 °C. Product Technical Datasheet. (accessed Apr 2026). View Source

2-Methyl-3-phenylpropanamide: Application Scenarios

Biocatalytic Resolution to Enantiopure 2-Methyl-3-phenylpropanoic Acid

The enzyme-dependent enantioselectivity profile established in Section 3 (Evidence Item 1) directly informs a two-enzyme strategy: the MP50 amidase yields high conversion (~100% relative activity) but low enantioselectivity (E=15), suitable for kinetic resolution with modest ee, while the d3 amidase yields high enantioselectivity (E>100) but at reduced conversion rate (37% relative activity). Researchers can select the d3 amidase for producing enantiopure (S)-2-methyl-3-phenylpropanoic acid at small scale, or engineer the MP50 amidase for improved stereoselectivity via directed evolution given its favorable substrate inhibition profile [1].

Stereospecific Radical Cyclization to Chiral Pyrrolidinones

The ~80% retention of chirality during radical cyclization (Section 3, Evidence Item 3) positions enantiopure (S)-2-methyl-3-phenylpropanamide derivatives as precursors for constructing chiral 3-benzyl-3,4-dimethylpyrrolidin-2-one scaffolds. This reaction cannot be replicated with non-α-substituted phenylpropanamides because they lack the quaternary carbon stereocenter required for the memory-of-chirality mechanism. Medicinal chemistry groups targeting chiral pyrrolidinone-based drug candidates should prioritize this compound over 2-phenylpropionamide [2].

UV-Curable Formulations Without Amine Co-Initiators

Based on its Type I photoinitiator mechanism (Section 3, Evidence Item 4), 2-methyl-3-phenylpropanamide is suited for UV-curable coating and ink formulations where formulation simplicity and resistance to oxygen inhibition are priorities. Unlike Type II systems requiring amine synergists that contribute to VOC emissions and yellowing, direct α-cleavage initiation enables cleaner, faster through-cure. Formulators should select this compound over benzophenone-based systems when targeting low-migration, low-odor UV-curable applications [3].

Preparative-Scale Biocatalysis with High Substrate Loading

The absence of substrate inhibition up to 8 mM (Section 3, Evidence Item 2) makes 2-methyl-3-phenylpropionamide a more scalable substrate than mandeloamide and α-substituted phenylacetamides, which suffer from inhibition at concentrations above ~2 mM. Process chemists developing biocatalytic routes to chiral intermediates can operate at 4-fold higher substrate loadings, reducing solvent volumes and improving overall process mass intensity compared to processes using mandeloamide or 2-chlorophenylacetamide [4].

Application

Selection Property

Validation Focus

Biocatalytic chiral resolution

Enzyme-specific enantioselectivity profile

Amidase panel screening for enantiomeric ratio and conversion

Radical cyclization to chiral pyrrolidinones

Memory of chirality capacity

Chirality retention under radical conditions

UV-curable formulations

Type I photoinitiator mechanism

Surface cure speed and oxygen inhibition resistance

High-load biocatalysis

Absence of substrate inhibition

Volumetric productivity at elevated substrate loading

• [1] Trott, S., et al. Microbiology (2001) 147: 1815-1824; and Riepl, U., et al. Appl. Environ. Microbiol. (2002) 68(7): 3279-3286. View Source
• [2] Griesbeck, A.G., et al. Can. J. Chem. (2013) 91(1): 1-6. View Source
• [3] NBinno. Understanding Photoinitiator Mechanisms: Benzenepropanamide, alpha-methyl- Insights. 2025. View Source
• [4] Riepl, U., et al. Appl. Environ. Microbiol. (2002) 68(7): 3279-3286. Figure 2. View Source